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Compound of Interest

Compound Name: CP-465022 hydrochloride
CAS No.: 1785666-59-2
Cat. No.: B6416092
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for the preparation, storage, and handling of stock
solutions of CP-465022 hydrochloride, a potent and selective non-competitive antagonist of
the a-amino-3-hydroxy-5-methyl-4-isoxazolepropionic acid (AMPA) receptor.[1][2][3][4]
Accurate preparation of this stock solution is critical for ensuring reproducible results in
preclinical research investigating its anticonvulsant properties and its role in modulating AMPA
receptor-mediated signaling.[2][5][6]

Chemical and Physical Properties

A summary of the key quantitative data for CP-465022 hydrochloride is presented in the table
below for easy reference.
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Property Value

Molecular Weight 499.41 g/mol [1][2]

Molecular Formula C26H24CIFN4O-HCI[1]

Purity >98% (HPLC)[2]

Solubility in DMSO Up to 100 mM[1][2]

Solubility in Water Up to 10 mM[1]

ICso (AMPA Receptor) 25 nM (in rat cortical neurons)[1][2][3][4]

Experimental Protocol: Preparation of a 10 mM
Stock Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of CP-465022
hydrochloride in dimethyl sulfoxide (DMSO).

Materials:

¢ CP-465022 hydrochloride powder

o Anhydrous or molecular sieve-dried Dimethyl Sulfoxide (DMSO)
e Microcentrifuge tubes or vials (amber or covered in foil)

o Calibrated micropipettes

» Vortex mixer

e Analytical balance

Procedure:

» Pre-weighing Preparation: Before handling the compound, ensure a clean and dry
workspace. Allow the vial of CP-465022 hydrochloride to equilibrate to room temperature
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before opening to prevent condensation of moisture, as the compound should be stored
desiccated.[2]

Weighing the Compound: Carefully weigh out the desired amount of CP-465022
hydrochloride using an analytical balance. For example, to prepare 1 mL of a 10 mM stock
solution, weigh out 4.99 mg of the compound.

o Calculation: Mass (mg) = Desired Concentration (mM) x Volume (L) x Molecular Weight (
g/mol )

o Mass (mg) = 10 mmol/L x 0.001 L x 499.41 g/mol = 4.99 mg

Dissolving the Compound: Add the weighed CP-465022 hydrochloride to a sterile
microcentrifuge tube or vial. Using a calibrated micropipette, add the calculated volume of
DMSO to the tube. For the example above, add 1 mL of DMSO.

Ensuring Complete Dissolution: Tightly cap the tube and vortex thoroughly until the
compound is completely dissolved. Visually inspect the solution against a light source to
ensure there are no visible particulates. If necessary, gentle warming (e.g., in a 37°C water
bath for a few minutes) can aid in dissolution.

Aliquoting and Storage: For ease of use and to minimize freeze-thaw cycles, it is
recommended to aliquot the stock solution into smaller, single-use volumes in amber or foil-
covered microcentrifuge tubes.

Storage Conditions:

o Solid Compound: Store the powdered CP-465022 hydrochloride desiccated at room
temperature.[2]

o Stock Solution: Store the aliquoted stock solutions at -20°C.[1] It is recommended to use
the prepared solutions on the same day if possible, but they can be stored at -20°C for up
to one month.[1]

Handling of Stored Solutions: When ready to use a stored aliquot, allow it to equilibrate to
room temperature.[1] Before use, ensure that the solution is free of any precipitate that may
have formed during storage.[1]
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Mechanism of Action: AMPA Receptor Antagonism

CP-465022 hydrochloride acts as a hon-competitive antagonist of the AMPA receptor.[1][4]
This means it inhibits receptor function without directly competing with the binding of the
endogenous agonist, glutamate. The following diagram illustrates the inhibitory effect of CP-
465022 on the AMPA receptor signaling pathway.
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Caption: Inhibition of AMPA receptor by CP-465022 hydrochloride.

Experimental Workflow for Stock Solution
Preparation
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The following diagram outlines the logical flow of the experimental protocol for preparing the

CP-465022 hydrochloride stock solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. CP 465022 hydrochloride | AMPA receptor antagonist | Hello Bio [hellobio.com]
e 2. CP 465022 hydrochloride | AMPA Receptors | Tocris Bioscience [tocris.com]
¢ 3. medchemexpress.com [medchemexpress.com]

¢ 4. Functional characterization of CP-465,022, a selective, noncompetitive AMPA receptor
antagonist - PubMed [pubmed.ncbi.nim.nih.gov]

¢ 5. ahajournals.org [ahajournals.org]

e 6. CP-465,022, a selective noncompetitive AMPA receptor antagonist, blocks AMPA
receptors but is not neuroprotective in vivo - PubMed [pubmed.ncbi.nlm.nih.gov]

¢ To cite this document: BenchChem. [Preparation of CP-465022 Hydrochloride Stock
Solution: An Application Note and Protocol]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b6416092/docs#preparation-of-cp-465022-
hydrochloride-stock-solution-an-application-note-and-protocol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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